Cas no 31883-01-9 (5-ethyl-4-methylthiazole)

5-ethyl-4-methylthiazole structure
5-ethyl-4-methylthiazole structure
Product Name:5-ethyl-4-methylthiazole
CAS No:31883-01-9
MF:C6H9NS
MW:127.207360029221
MDL:MFCD09834442
CID:307963
PubChem ID:40380
Update Time:2025-04-19

5-ethyl-4-methylthiazole Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-4-methylthiazole
    • 5-ethyl-4-methyl-1,3-thiazole
    • Thiazole,5-ethyl-4-methyl-
    • 4-Methyl-5-ethyl-thiazol
    • 4-Methyl-5-ethylthiazole
    • 5-Aethyl-4-methyl-thiazol
    • EINECS 250-852-4
    • Thiazole,5-ethyl-4-methyl
    • UNII-4M216HR018
    • AS-37712
    • CS-0313216
    • 5-Ethyl-4-methyl-thiazole
    • Thiazole, 5-ethyl-4-methyl-
    • MFCD09834442
    • 31883-01-9
    • SCHEMBL290725
    • AMY18970
    • J-517474
    • XPQULTFBJPGINB-UHFFFAOYSA-N
    • 4M216HR018
    • CHEMBL3275138
    • DTXSID00953789
    • CHEBI:178614
    • Q27260060
    • NS00050329
    • Thiazole, 4-methyl-5-ethyl
    • BDBM50016814
    • FT-0763761
    • AKOS006326645
    • DB-068543
    • DTXCID901018061
    • MDL: MFCD09834442
    • Inchi: 1S/C6H9NS/c1-3-6-5(2)7-4-8-6/h4H,3H2,1-2H3
    • InChI Key: XPQULTFBJPGINB-UHFFFAOYSA-N
    • SMILES: S1C=NC(C)=C1CC

Computed Properties

  • Exact Mass: 127.04600
  • Monoisotopic Mass: 127.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • Density: 1.042 (estimate)
  • Boiling Point: 181°C (estimate)
  • Flash Point: 68.1°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 41.13000
  • LogP: 2.01390

5-ethyl-4-methylthiazole Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-ethyl-4-methylthiazole Pricemore >>

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abcr
AB284607-250 mg
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abcr
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abcr
AB284607-100 mg
5-Ethyl-4-methyl-thiazole, 97%; .
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100 mg
€338.70 2023-07-20
abcr
AB284607-100mg
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€289.90 2025-02-19

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